Cas no 61352-25-8 (Benzothiazole, 6-nitro-2-(3-pyridinyl)-)
61352-25-8 structure
Product Name:Benzothiazole, 6-nitro-2-(3-pyridinyl)-
CAS No:61352-25-8
MF:C12H7N3O2S
MW:257.267880678177
CID:482813
PubChem ID:21506689
Update Time:2025-04-19
Benzothiazole, 6-nitro-2-(3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole, 6-nitro-2-(3-pyridinyl)-
- 6-nitro-2-pyridin-3-yl-1,3-benzothiazole
- 6-Nitro-2-(pyridin-3-yl)-1,3-benzothiazole
- SCHEMBL11784834
- DTXSID00615239
- 61352-25-8
-
- Inchi: 1S/C12H7N3O2S/c16-15(17)9-3-4-10-11(6-9)18-12(14-10)8-2-1-5-13-7-8/h1-7H
- InChI Key: COTUNQYBOWOYFM-UHFFFAOYSA-N
- SMILES: S1C(C2C=NC=CC=2)=NC2C=CC(=CC1=2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 257.02601
- Monoisotopic Mass: 257.02589765g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 99.8Ų
Experimental Properties
- PSA: 68.92
Benzothiazole, 6-nitro-2-(3-pyridinyl)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
61352-25-8 (Benzothiazole, 6-nitro-2-(3-pyridinyl)-) Related Products
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